2-tert-Butyl-4-methylphenyl prop-2-enoate

• CAS No.: 89297-24-5
• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: (2-tert-butyl-4-methylphenyl) prop-2-enoate
• InChI: InChI=1S/C14H18O2/c1-6-13(15)16-12-8-7-10(2)9-11(12)14(3,4)5/h6-9H,1H2,2-5H3
• InChI Key: VQYQPYQTDRUBOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(=O)C=C)C(C)(C)C

Description

2-tert-Butyl-4-methylphenyl prop-2-enoate is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 300-ml four-necked flask equipped with a thermometer, a stirrer, a condenser and a dropping funnel were added 32.8 g (0.20 mole) of 2-tert-butyl-4-methylphenol, 22.3 g (0.22 mole) of triethylamine and 100 g of toluene, and after replacing air in the flask by nitrogen, 19.10 g (0.21 mole) of acryloyl chloride was added dropwise at a reaction temperature of 30° C. over 1 hour. After completion of the dropwise addition, excessive triethylamine was neutralized with hydrochloric acid, the reaction solution was washed with water, and toluene was then removed from the organic layer by evaporation under reduced pressure to obtain 43.0 g of a crude product (yield, 99%). This crude product was purified by distillation under reduced pressure to obtain a white and transparent 2-tert-butyl-4-methylphenol monoacrylate.